Cas no 2137841-60-0 (Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl)-)

• Product Name: Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl)-
• CAS No: 2137841-60-0
• MF: C₇H₁₁ClF₂O
• MW: 184.611448526382
• CID: 5287173
• Update Time: 2025-11-01

Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl)-

• Inchi： 1S/C7H11ClF2O/c1-11-5-6(4-8)2-7(9,10)3-6/h2-5H2,1H3
• InChI Key： RPGPIKQVYQHVLI-UHFFFAOYSA-N
• SMILES： C1(CCl)(COC)CC(F)(F)C1

Additional information on Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl)-

Chemical Profile of Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl) (CAS No. 2137841-60-0)

Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl), identified by the Chemical Abstracts Service Number (CAS No.) 2137841-60-0, is a fluorinated cycloalkane derivative with a unique structural framework that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound features a cyclobutane core substituted with chloromethyl and methoxymethyl groups at the 1-position, and difluoro substituents at the 3-position. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The structural configuration of Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl) contributes to its reactivity and versatility. The chloromethyl group (–CH₂Cl) is a well-known electrophile, facilitating nucleophilic substitution reactions that can be exploited to construct more complex molecular architectures. In contrast, the methoxymethyl group (–OCH₃) introduces a hydroxyl-like functionality while maintaining stability under certain conditions. The difluoro substitution at the 3-position enhances the electronic properties of the molecule, influencing its polarity and interaction with biological targets.

In recent years, fluorinated compounds have become increasingly prominent in pharmaceutical development due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The incorporation of fluorine atoms into molecular structures often leads to improved bioavailability and resistance to enzymatic degradation. For instance, fluoroalkanes have been shown to enhance the lipophilicity of molecules, thereby facilitating membrane penetration and target engagement. The specific arrangement of fluorine atoms in Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl) may contribute to its unique interactions with biological systems, making it a promising scaffold for drug discovery.

Research into this compound has been driven by its potential applications in medicinal chemistry. The chloromethyl group provides a convenient handle for further functionalization through reactions such as nucleophilic addition or cross-coupling processes. These transformations can be leveraged to introduce additional pharmacophores or improve selectivity against biological targets. Moreover, the methoxymethyl group can participate in etherification reactions or serve as a protecting group for hydroxyl functionalities. Such flexibility makes Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl) a versatile building block for synthesizing novel molecules.

One area of interest has been the exploration of Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl) as a precursor for biologically active compounds. Fluorinated cycloalkanes have been investigated for their potential as antimicrobial agents due to their ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. The unique electronic environment created by the combination of chloromethyl and difluoro substituents may enable this compound to exhibit such effects. Preliminary studies have suggested that derivatives of this structure could interact with specific enzymes or receptors involved in infectious diseases or inflammatory responses.

The synthesis of Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl) presents an interesting challenge due to the need to introduce multiple functional groups onto the cyclobutane ring while maintaining regioselectivity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry have been employed to achieve this goal. These techniques allow for precise control over the placement of substituents and can be optimized to produce high yields of the desired product. The development of efficient synthetic routes is crucial for both academic research and industrial applications where scalability and cost-effectiveness are important considerations.

As our understanding of molecular interactions continues to evolve, compounds like Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl) are being evaluated for their potential in emerging therapeutic areas. For example, there is growing interest in using fluorinated compounds as probes or tools in biochemical assays due to their distinct spectroscopic properties and reactivity profiles. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the suitability of this molecule for specific applications in drug discovery or material science.

The long-term significance of Cyclobutane, 1-(chloromethyl)-3,3-difluoro-1-(methoxymethyl) lies in its role as a bridge between fundamental organic chemistry principles and practical pharmaceutical solutions. Its unique structural features offer opportunities for innovation across multiple disciplines. As new synthetic strategies are developed and our knowledge of biological systems expands，this compound will likely continue to play a pivotal role in advancing chemical research and therapeutic interventions.